Cas no 58460-31-4 (6-Benzothiazolamine, 5-chloro-2-(1,1-dimethylethyl)-)

6-Benzothiazolamine, 5-chloro-2-(1,1-dimethylethyl)- structure
58460-31-4 structure
Product Name:6-Benzothiazolamine, 5-chloro-2-(1,1-dimethylethyl)-
CAS No:58460-31-4
MF:C11H13ClN2S
MW:240.752320051193
CID:341987
PubChem ID:71443556
Update Time:2025-04-19

6-Benzothiazolamine, 5-chloro-2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazolamine, 5-chloro-2-(1,1-dimethylethyl)-
    • 2-tert-butyl-5-chloro-1,3-benzothiazol-6-amine
    • DTXSID50852379
    • 58460-31-4
    • Inchi: 1S/C11H13ClN2S/c1-11(2,3)10-14-8-4-6(12)7(13)5-9(8)15-10/h4-5H,13H2,1-3H3
    • InChI Key: SKQPNPJRMPRLJS-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(C=1)N=C(C(C)(C)C)S2)N

Computed Properties

  • Exact Mass: 240.04899
  • Monoisotopic Mass: 240.0487973g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 38.91
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